Cas no 4682-48-8 (Lactosylceramide)

• Product Name: Lactosylceramide
• CAS No: 4682-48-8
• Molecular Formula: C₅₃H₁₀₁NO₁₃
• Molecular Weight: 960.367958784103
• CID: 930567

Lactosylceramide Properties

Names and Identifiers

• cdh
• CDH Ceramide β-lactoside Ceramide dihexoside Ceramide-β-D-lactoside
• LACTOSYL CERAMIDES BOVINE (BUTTER MILK)
• Lactocerebrosides from bovine brain
• LACTOSYLCERAMIDE, FROM BOVINE
• LACTOSYL CERAMIDES, BOVINE
• CDH, Ceramide β-lactoside, Ceramide dihexoside, Ceramide-β-D-lactoside
• Cerebronylsphingosylglucosidogalactoside
• N-[(1S,2R,E)-1-[[(4-O-β-D-Galactopyranosyl-β-D-glucopyranosyl)oxy]methyl]-2-hydroxy-3-heptadecenyl]tetracosanamide
• Ceramide β-lactoside
• Ceramide-β-D-lactoside
• (Z)-N-((2S,3R,E)-1-((2R,3R,4R,5S,6R)-3,4-dihydroxy-6-(hydroxymethyl)-5-((2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yloxy)tetrahydro-2H-pyran-2-yloxy)-3-hydroxyoctadec-4-en-2-yl)octadec-9-enamide

• InChIKey： DAMLYUHJAAMPKB-FUCKFSFUSA-N
• Inchi： 1S/C53H101NO13/c1-3-5-7-9-11-13-15-17-19-20-21-22-23-25-27-29-31-33-35-37-41(36-34-32-30-28-26-24-18-16-14-12-10-8-6-4-2)44(57)51(63)54-40-64-52-49(62)47(60)50(43(39-56)66-52)67-53-48(61)46(59)45(58)42(38-55)65-53/h30,32,41-50,52-53,55-62H,3-29,31,33-40H2,1-2H3,(H,54,63)/b32-30+/t41-,42-,43-,44-,45+,46+,47-,48-,49-,50-,52-,53+/m1/s1
• SMILES： [C@@H]1([C@H](O)[C@H]([C@H](OCNC(=O)[C@H](O)[C@H](CC/C=C/CCCCCCCCCCCC)CCCCCCCCCCCCCCCCCCCCC)O[C@@H]1CO)O)O[C@@]1([H])[C@H](O)[C@H]([C@@H](O)[C@@H](CO)O1)O

Computed Properties

• Exact Mass: 959.72700
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 13
• Rotatable Bond Count: 38
• Heavy Atom Count: 62
• Complexity: 1100
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 10.2
• Tautomer Count: 2
• Surface Charge: 0

Experimental Properties

• LogP: 8.53810
• PSA: 227.86000
• Merck: 13,2823
• Melting Point: 230-240° with sintering at 180-190°
• Solubility: chloroform/methanol (9:1): 10 mg/mL, clear, faintly yellow
• Color/Form: Uncertain
• Solubility: Uncertain
• Specific Rotation: D24 -10.8° (c = 2 in pyridine)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Sphingolipids Glycosphingolipids